Cas no 1219708-30-1 (N,O-Desethylene Linezolid)

N,O-Desethylene Linezolid structure
Product Name:N,O-Desethylene Linezolid
CAS No:1219708-30-1
Molecular Formula:C14H18N3O4F
Molecular Weight:311.30882
CID:1065369
PubChem ID:15433046
N,O-Desethylene Linezolid Properties
Names and Identifiers
-
- N,O-Desethylene Linezolid
- N-[[(5S)-3-[3-fluoro-4-(2-hydroxyethylamino)phenyl]-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
- SCHEMBL11983091
- DTXSID80572730
- Linezolid Impurity (N,O-Desethylene Linezolid)
- (S)-N-((3-(3-fluoro-4-((2-hydroxyethyl)amino)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide? (Brexpiprazole Impurity pound(c)
- N,O-Desethylene Linezolid; Acetamide, N-[[(5S)-3-[3-fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]-; N-[[(5S)-3-[3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
- N-[[(5S)-3-[3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
- CS-0166029
- 7384VT95MA
- N-{[(5S)-3-{3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl}-2-oxo-1,3-oxazolidin-5-yl]methyl}acetamide
- 1219708-30-1
- Acetamide, N-[[(5S)-3-[3-fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]-
-
- InChIKey: FPAKSIHCULOSLI-NSHDSACASA-N
- Inchi: InChI=1S/C14H18FN3O4/c1-9(20)17-7-11-8-18(14(21)22-11)10-2-3-13(12(15)6-10)16-4-5-19/h2-3,6,11,16,19H,4-5,7-8H2,1H3,(H,17,20)/t11-/m0/s1
- SMILES: CC(=O)NCC1CN(C(=O)O1)C2=CC(=C(C=C2)NCCO)F
Computed Properties
- Exact Mass: 311.12800
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 311.12813423g/mol
- Heavy Atom Count: 22
- Complexity: 410
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.2
- Topological Polar Surface Area: 90.9Ų
Experimental Properties
- LogP: 1.66950
- PSA: 94.39000
N,O-Desethylene Linezolid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D289360-5mg |
N,O-Desethylene Linezolid |
1219708-30-1 | 5mg |
$253.00 | 2023-05-18 |
N,O-Desethylene Linezolid Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1219708-30-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
N,O-Desethylene Linezolid Related Literature
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Takeaki Iwamoto,Yumiko Sekiguchi,Naoki Yoshida,Chizuko Kabuto,Mitsuo Kira Dalton Trans., 2006, 177-182
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Yeon Jeong Oh,Il Hwan Cho,Haeshin Lee,Ki-Jung Park,Hyukjin Lee,Sung Young Park Chem. Commun., 2012,48, 11895-11897
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Qingyan Zhang,Ying Huang,Ruoxi Yang,Junmei Mu,Zhanwei Zhou,Minjie Sun Biomater. Sci., 2022,10, 3637-3646
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B. W. Krueger Phys. Chem. Chem. Phys., 2015,17, 23859-23866
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6. Back cover
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9. Review
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Huijuan Yan,Shuanghui Liu,Shuo Yang,Wu Ren,Jingfang Shangguan,Jieli Lv,Mengzhen Zhang,Juan Tang New J. Chem., 2022,46, 13678-13685
1219708-30-1 (N,O-Desethylene Linezolid) Related Products
- 165800-03-3(Linezolid)
- 1127120-38-0(Linezolid-d3)
- 165800-04-4((S)-N-((3-(3-Fluoro-4-(4-(2-hydroxyacetyl)piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide)
- 872992-20-6(Acetamide, N-[[(5R)-3-[3-fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl ]-)
- 908143-04-4(Bis-Linezolid)
- 368891-70-7(PNU 142586)
- 368891-69-4(PNU 142300)
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